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Compound of Interest

Compound Name: 2-(2-Bromophenyl)acetophenone

Cat. No.: B092510

For laboratory professionals engaged in research and development, the proper management of
chemical reagents is paramount to ensuring a safe and compliant operational environment.
This guide provides detailed, step-by-step procedures for the safe handling and disposal of 2-
(2-Bromophenyl)acetophenone, also known as 2'-Bromoacetophenone, a compound
frequently used in synthetic chemistry. Adherence to these protocols is essential for minimizing
risks and preventing environmental contamination.

Immediate Safety and Handling Precautions

Before handling 2-(2-Bromophenyl)acetophenone, it is critical to be familiar with its potential
hazards. This compound is classified as a hazardous substance that causes skin and serious
eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles that meet European standard EN 166 or
equivalent.[2]

o Hand Protection: Use chemically resistant protective gloves, such as Viton®.[2]
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

e Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood.[1][3] For large-scale operations or in case of emergency, use a NIOSH/MSHA or
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European Standard EN 136 approved respirator.[2]

Always ensure that eyewash stations and safety showers are located close to the workstation.
[1][3] Wash hands thoroughly after handling the chemical.[1][2]

Step-by-Step Disposal Procedure

Chemical waste must be managed in strict accordance with institutional policies and local,
regional, and national regulations.[1][2] 2-(2-Bromophenyl)acetophenone is considered
hazardous waste.[2]

e Do Not Dispose Down the Drain: Never discharge 2-(2-Bromophenyl)acetophenone or its
containers into drains or the environment.[1][4][5]

o Use Original Containers: Whenever possible, leave the chemical in its original container.[5]
This ensures clear labeling and prevents accidental mixing.

e Segregate Waste: Do not mix 2-(2-Bromophenyl)acetophenone with other waste streams.
It should be collected as halogenated organic waste.

o Container Labeling: Ensure the waste container is clearly and accurately labeled with its
contents, including the full chemical name and associated hazard symbols.

o Storage of Waste: Keep waste containers tightly closed and store them in a cool, dry, and
well-ventilated area, away from incompatible materials like strong oxidizing agents and
strong bases.[1][3]

o Contact EHS: Arrange for pickup and disposal through your institution's Environmental
Health & Safety (EHS) office or a licensed professional waste disposal company.[5][6]

o Contaminated Packaging: Uncleaned or empty containers should be treated as hazardous
waste and disposed of in the same manner as the product itself.[2][5]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.
[5] Avoid breathing dust or vapors.[1][5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b092510?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b092510?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13798~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:18:49~~4-(4-Bromophenyl
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://www.benchchem.com/product/b092510?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://employees.delta.edu/facilities/_safety-data-sheets/acetophenone-sigma-aldrich.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA11982&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w200910?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[6] For liquid spills,
use an inert absorbent material such as sand, silica gel, or a universal binder.[1] For solid
spills, carefully sweep up the material, avoiding dust formation.[3][4]

o Collect Waste: Shovel or sweep the contained material into a suitable, closed, and properly
labeled container for disposal.[1][3][4]

o Clean the Area: Once the bulk of the spill is collected, clean the affected area thoroughly.

o Dispose of Cleanup Materials: All materials used for cleanup (e.g., absorbent pads, gloves,
contaminated clothing) must be placed in the hazardous waste container for proper disposal.

[2]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for 2-(2-Bromophenyl)acetophenone.

Property Value

Chemical Formula CsH7Bro

Molecular Weight 199.05 g/mol

Appearance Light yellow liquid or Dark green solid
Melting Point/Range 46 - 51 °C/114.8 - 123.8 °F (for solid form)
Boiling Point/Range 116 - 117 °C/ 240.8 - 242.6 °F

Flash Point >110°C/> 230 °F

Incompatible Materials Strong oxidizing agents, Strong bases

Carbon monoxide (CO), Carbon dioxide (COz2),

Hazardous Decomposition _
Hydrogen halides

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Bromophenyl)acetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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